4-Bromo-3,5-dimethyl-2-hydroxymethylthiophene

• Molecular Formula: C7H9BrOS
• Molecular Weight: 221.12 g/mol
• IUPAC Name: (4-bromo-3,5-dimethylthiophen-2-yl)methanol
• InChI: InChI=1S/C7H9BrOS/c1-4-6(3-9)10-5(2)7(4)8/h9H,3H2,1-2H3
• InChI Key: FZLVMNAQDCJBLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1Br)C)CO

Description

4-Bromo-3,5-dimethyl-2-hydroxymethylthiophene is a useful research compound. Its molecular formula is C7H9BrOS and its molecular weight is 221.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.8 G. of 4-bromo-3,5-dimethylthiophene-2-carboxaldehyde was dissolved in 250 ml. of dry ethanol and stirred at 20° C. 0.52 G. of sodium borohydride was added and the resulting solution was stirred for 30 minutes, then poured into ice water and extracted with ethyl ether. The combined ether extracts were washed with a solution of 5% sodium carbonate and a saturated sodium chloride solution, dried over sodium sulfate, filtered and evaporated. Crystallization from cold hexane yielded 4-bromo-3,5-dimethyl-2-hydroxymethylthiophene, m.p. 85°-90° C.